Ethyl 3-(4-methylphenyl)-4-oxo-5-[[2-(trifluoromethyl)benzoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methylphenyl)-4-oxo-5-[[2-(trifluoromethyl)benzoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H18F3N3O4S/c1-3-34-23(33)19-16-12-35-21(28-20(31)15-6-4-5-7-17(15)24(25,26)27)18(16)22(32)30(29-19)14-10-8-13(2)9-11-14/h4-12H,3H2,1-2H3,(H,28,31)
• InChI Key: DVQFMUJKEDEXFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3C(F)(F)F)C4=CC=C(C=C4)C
• Molecular Formula: C24H18F3N3O4S
• Molecular Weight: 501.5 g/mol
• CAS No.: 851948-45-3

Description

Ethyl 3-(4-methylphenyl)-4-oxo-5-[[2-(trifluoromethyl)benzoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H18F3N3O4S and its molecular weight is 501.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of New Heterocyclic Systems

• The reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides has been studied, leading to the synthesis of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. These compounds have shown promising antimicrobial activity against Staphylococcus aureus (Sirakanyan et al., 2015).

Antimicrobial and Anticancer Applications

• Research on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives has led to the discovery of new apoptosis-inducing agents for breast cancer, with in vitro and in vivo activity evaluations showing significant antiproliferative potential and apoptosis induction in MCF-7 cells (Gad et al., 2020).

Herbicidal Activities

• The synthesis and evaluation of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives have been conducted, revealing compounds with high herbicidal activities comparable to commercial herbicides against dicotyledonous plants (Xu et al., 2008).

Synthesis of Heterocyclic Derivatives for Potential Biological Activities

• Various heterocyclic compounds, including thieno[2,3-c]pyridazines and thieno[3,4-b]indolizine derivatives, have been synthesized and characterized, with some exhibiting pronounced antimicrobial activity (Bhuiyan et al., 2006).

Future Directions

The future research directions for this compound could include further studies on its synthesis, properties, and potential applications. Given the presence of the trifluoromethyl group, it could be of interest in the field of medicinal chemistry.

Mechanism of Action

Mode of Action

The presence of a trifluoromethyl group and a thieno[3,4-d]pyridazine ring in its structure suggests that it may interact with its targets through a variety of mechanisms, including hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been shown to exhibit a variety of biological effects, suggesting that this compound may also interact with multiple biochemical pathways .

Pharmacokinetics

The pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME), are currently unknown. These properties are crucial for determining the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .